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Compound of Interest

Compound Name: Aliskiren hydrochloride

Cat. No.: B026259 Get Quote

Technical Support Center: Aliskiren Powder
Flowability and Handling
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

improving the flowability and handling of Aliskiren powder for manufacturing processes.

Troubleshooting Guide
Issue 1: Aliskiren powder exhibits poor flowability,
leading to inconsistent die filling and weight variation in
tablets/capsules.
Possible Causes and Solutions:
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Possible Cause Identification Recommended Solution

High Cohesion and Adhesion

- High Carr's Index (>25) or

Hausner Ratio (>1.25).[1] -

High Angle of Repose (>40°).

[2][3] - Powder clings to

surfaces and forms clumps.

1. Incorporate Glidants: Add a

glidant such as colloidal silicon

dioxide (typically 0.1-2% w/w)

to reduce interparticle friction.

[4][5] 2. Add Lubricants: Use a

lubricant like magnesium

stearate to minimize adhesion

to manufacturing equipment.[4]

[6]

Hygroscopicity

- Powder becomes sticky or

forms clumps when exposed to

ambient air. - Increased

cohesiveness in humid

conditions.[7]

1. Control Humidity: Process

Aliskiren powder in a low-

humidity environment. 2. Use

Moisture Scavengers:

Incorporate excipients like

silica gel or calcium chloride

into the formulation.[4]

Particle Size and Shape

- Fine, irregular particles

observed under a microscope.

- Small particles can lead to

increased cohesion.[6]

1. Granulation: Employ wet or

dry granulation to increase

particle size and improve flow.

[8][9][10] 2. Particle Size

Optimization: While

challenging with the raw API,

granulation is the most

effective way to modify particle

size for better flow.[11]

Electrostatic Charges - Powder adheres to funnels,

hoppers, and other non-

conductive surfaces.[12] - Can

cause segregation of the

blend.[13][14]

1. Grounding: Ensure all

manufacturing equipment is

properly grounded to dissipate

static charges.[12] 2. Control

Humidity: A slightly higher

humidity can help dissipate

static, but this must be

balanced with hygroscopicity

concerns. 3. Charge
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Neutralization: Consider using

ionization equipment to

neutralize static charges in the

processing environment.[14]

Frequently Asked Questions (FAQs)
Q1: What are the typical flow properties of raw Aliskiren powder?

A1: While specific data can vary between batches and suppliers, Aliskiren, as a crystalline

powder, may exhibit cohesive properties.[15] Its high solubility in water suggests it may be

prone to hygroscopicity, which can negatively impact flowability.[16][7][15] It is recommended to

characterize the flow properties of each batch using methods such as Carr's Index, Hausner

Ratio, and Angle of Repose.

Q2: How can I quantitatively assess the flowability of my Aliskiren powder?

A2: You can use standard pharmacopeial methods to assess powder flowability.[5] The most

common are:

Carr's (Compressibility) Index and Hausner Ratio: These are calculated from the bulk and

tapped densities of the powder.[1][17][18][19]

Angle of Repose: This is the angle of a cone-like pile of powder, which relates to interparticle

friction.[2][3][20]

Flowability Characterization from Carr's Index and Angle of Repose:
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Flow Character Carr's Index (%) Angle of Repose (degrees)

Excellent ≤10 25-30

Good 11-15 31-35

Fair 16-20 36-40

Passable 21-25 41-45

Poor 26-31 46-55

Very Poor 32-37 56-65

Very, Very Poor >38 >66

(Data sourced from multiple

references)[3][19]

Q3: What are the most effective excipients for improving the flow of Aliskiren powder?

A3: The choice of excipients depends on the specific formulation and manufacturing process.

Commonly used excipients to improve powder flow include:

Glidants: Colloidal silicon dioxide is very effective at reducing interparticle friction.[4][6]

Lubricants: Magnesium stearate is a common choice to reduce sticking to equipment

surfaces.[4][6]

Flowing Agents/Fillers: Microcrystalline cellulose (MCC) and lactose can improve overall

blend flowability.[4][6]

Q4: When should I consider granulation for my Aliskiren formulation?

A4: Granulation is recommended when:

The powder blend has very poor flowability that cannot be sufficiently improved with flow aids

alone.[9]

You need to prevent segregation of the components in your powder mixture.[9]
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A higher bulk density is required for your dosage form.[11]

You are working with a high-dose drug where the API properties dominate the blend.[9]

Both wet and dry granulation methods can be considered, with dry granulation (roller

compaction or slugging) being suitable for moisture-sensitive materials.[9][10]

Experimental Protocols
Protocol 1: Determination of Bulk Density and Tapped
Density
Objective: To measure the bulk and tapped densities of Aliskiren powder for the calculation of

Carr's Index and Hausner Ratio.

Materials:

Aliskiren powder

Graduated cylinder (100 mL)

Tapped density tester

Spatula

Balance

Methodology:

Weigh the empty graduated cylinder and record the mass (M1).

Gently pour approximately 50 g of Aliskiren powder into the graduated cylinder. Avoid

compacting the powder.

Record the volume of the powder in the cylinder (V_bulk).

Weigh the graduated cylinder with the powder and record the mass (M2).

Calculate the mass of the powder (M_powder = M2 - M1).
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Calculate the Bulk Density (ρ_bulk) using the formula: ρ_bulk = M_powder / V_bulk

Place the graduated cylinder in the tapped density tester.

Set the tester to perform 500 taps and start the apparatus.

Record the new volume (V_tapped_500).

Perform an additional 750 taps (for a total of 1250).

Record the final tapped volume (V_tapped). If the difference between V_tapped_500 and

V_tapped is less than 2%, the test is complete. Otherwise, continue tapping in increments of

1250 until the difference is less than 2%.

Calculate the Tapped Density (ρ_tapped) using the formula: ρ_tapped = M_powder /

V_tapped

Protocol 2: Calculation of Carr's Index and Hausner
Ratio
Objective: To assess the flowability of Aliskiren powder based on its compressibility.

Methodology:

Using the bulk and tapped density values from Protocol 1, calculate the Carr's Index (CI) with

the following formula:[1][17][18] CI (%) = [ (ρ_tapped - ρ_bulk) / ρ_tapped ] * 100

Calculate the Hausner Ratio (HR) using the following formula:[17][19] HR = ρ_tapped /

ρ_bulk

Protocol 3: Determination of the Angle of Repose
Objective: To measure the angle of repose of Aliskiren powder as an indicator of interparticle

friction.

Materials:

Aliskiren powder
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Funnel with a fixed opening

Stand to hold the funnel at a consistent height

Flat, circular base with a known diameter

Ruler or caliper

Methodology:

Set up the funnel at a fixed height above the center of the circular base.

Carefully pour the Aliskiren powder through the funnel, allowing it to form a conical pile on

the base.

Continue pouring until the peak of the cone reaches the funnel opening.

Carefully measure the height of the powder cone (h).

Measure the radius of the base of the powder cone (r).

Calculate the Angle of Repose (θ) using the following formula:[2][21] θ = tan⁻¹(h/r)

Visualizations
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Caption: Troubleshooting workflow for poor Aliskiren powder flowability.
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Caption: Interplay of factors affecting Aliskiren powder flowability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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